Cas no 1511964-16-1 (1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 1511964-16-1
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 4603153
• PubChem ID: 81580018
• Update Time: 2025-10-30

1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 1-(2-amino-1-methyl-2-oxoethyl)-1,2,3,4-tetrahydro-
• 1-(1-Carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic Acid
• 1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

• Inchi： 1S/C13H16N2O3/c1-8(12(14)16)15-7-6-10(13(17)18)9-4-2-3-5-11(9)15/h2-5,8,10H,6-7H2,1H3,(H2,14,16)(H,17,18)
• InChI Key： UGDNOIVWNYWFHE-UHFFFAOYSA-N
• SMILES： N1(C(C)C(N)=O)C2=C(C=CC=C2)C(C(O)=O)CC1

1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

Introduction to 1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 1511964-16-1)

1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid, identified by its Chemical Abstracts Service number 1511964-16-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic structures known for their broad spectrum of biological activities. The presence of both carbamoyl and carboxylic acid functional groups in its molecular framework imparts unique reactivity and potential therapeutic applications.

The structural motif of 1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid is characterized by a fused ring system consisting of a benzene ring and a piperidine ring. This configuration is reminiscent of several pharmacologically active molecules, including antiviral and anticancer agents. The carbamoyl substituent at the 1-position and the carboxylic acid group at the 4-position contribute to the compound's chiral nature, making it a candidate for further derivatization to explore enantioselective pharmacology.

In recent years, there has been a surge in research focused on tetrahydroquinoline derivatives due to their demonstrated efficacy in modulating various biological pathways. Specifically, studies have highlighted the potential of these compounds in inhibiting enzymes such as kinases and phosphodiesterases, which are pivotal in signal transduction cascades associated with diseases like cancer and neurodegeneration. The 1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid structure presents an intriguing scaffold for developing novel inhibitors targeting these pathways.

One of the most compelling aspects of this compound is its versatility as a building block for drug discovery. The carboxylic acid moiety can be readily functionalized through esterification or amidation reactions, while the amine group derived from the carbamoyl moiety allows for further derivatization into urea or thiourea derivatives. Such modifications have been shown to enhance binding affinity and selectivity in small-molecule drug candidates. Moreover, the tetrahydroquinoline core can be further elaborated by introducing additional substituents at various positions to fine-tune pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid with target proteins with high accuracy. Molecular docking studies have suggested that this compound may interact with ATP-binding pockets of kinases, potentially inhibiting their activity. Such insights have guided experimental efforts toward optimizing lead compounds for preclinical development. Additionally, virtual screening techniques have been employed to identify analogs with improved solubility and metabolic stability.

The synthesis of 1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. Traditional approaches involve multi-step sequences starting from readily available precursors such as 3-aminoindanone derivatives. However, recent methodologies have focused on catalytic strategies that streamline the synthesis while maintaining high yields and purity. For instance, transition-metal-catalyzed cyclization reactions have been explored as efficient routes to construct the tetrahydroquinoline core.

In terms of biological evaluation, preliminary studies on 1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid have shown promising results in cell-based assays. Specifically, it has demonstrated inhibitory activity against certain tyrosine kinases at submicromolar concentrations. These findings are particularly noteworthy given the critical role of tyrosine kinases in cancer progression and inflammation. Further investigations are warranted to elucidate the mechanism of action and assess potential side effects.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery programs. 1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid exemplifies how a single molecular scaffold can be exploited to generate multiple drug candidates with distinct properties. By systematically varying substituents on the tetrahydroquinoline core and exploring different linkers between functional groups, researchers can uncover novel therapeutic entities with optimized pharmacological profiles.

As computational tools continue to evolve, so does our ability to rationally design molecules like 1-(1-carbamoylethyl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid based on structural alerts derived from large datasets. Machine learning algorithms can predict physicochemical properties and biological activities with remarkable precision before experimental validation is undertaken. This synergy between computational modeling and experimental chemistry accelerates the drug discovery pipeline significantly.

The future prospects for 1511964-16-1 are bright given its versatile structure and potential therapeutic applications. Ongoing research aims to expand its utility beyond kinase inhibition by exploring interactions with other enzyme targets such as proteases and phosphatases. Additionally，the development of prodrugs that release this compound selectively at disease sites represents an exciting avenue for future investigation.

In conclusion,1511964-16-1 stands out as a promising scaffold for medicinal chemistry innovation due to its structural complexity，functional group compatibility，and demonstrated biological activity。With continued investment in both synthetic methodologies and computational biology，this compound has the potential to contribute significantly toward next-generation therapeutics addressing unmet medical needs。